Cas no 5400-84-0 (2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol)

• Product Name: 2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol
• CAS No: 5400-84-0
• MF: C₉H₂₀O₂S₂
• MW: 224.383900642395
• MDL: MFCD08275619
• CID: 387187
• PubChem ID: 223140
• Update Time: 2025-07-19

2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2-hydroxyethylsulfanyl)pentylsulfanyl]ethanol
• 1,5-BIS(2-HYDROXYETHYL THIO)PENTANE
• 2,2'-pentane-1,5-diylbissulfanyl-bis-ethanol
• 2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol
• 2-({5-[(2-hydroxyethyl)sulfanyl]pentyl}sulfanyl)ethan-1-ol
• 5400-84-0
• DTXSID30278876
• NSC-10394
• A18980
• EN300-8159166
• Ethanol, 2,2'-[1,5-pentanediylbis(thio)]bis-
• 2,2'-(Pentane-1,5-diylbis(sulfanediyl))bis(ethan-1-ol)
• NSC10394
• 1,5-bis(2-hydroxyethylthio)-n-pentane
• G68940
• 2-({5-[(2-HYDROXYETHYL)SULFANYL]PENTYL}SULFANYL)ETHANOL

• MDL： MFCD08275619
• Inchi： 1S/C9H20O2S2/c10-4-8-12-6-2-1-3-7-13-9-5-11/h10-11H,1-9H2
• InChI Key： OUUXMGPVGBYKHB-UHFFFAOYSA-N
• SMILES： S(CCO)CCCCCSCCO

Computed Properties

• Exact Mass: 224.09000
• Monoisotopic Mass: 224.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.121
• Boiling Point: 397.2°Cat760mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.54
• PSA: 91.06000
• LogP: 1.60770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol

Professional Introduction to Compound with CAS No. 5400-84-0 and Product Name: 2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol

The compound in question, identified by the CAS No. 5400-84-0, is a specialized chemical entity with a complex molecular structure. Its product name, 2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol, provides a detailed insight into its chemical composition and functional groups. This introduction aims to explore the compound's properties, potential applications, and its relevance in contemporary chemical and pharmaceutical research.

At the core of understanding this compound lies its molecular architecture. The presence of multiple sulfanyl groups and hydroxyl functionalities suggests a high degree of reactivity, making it a candidate for various synthetic applications. Specifically, the sulfanylpentyl moiety introduces a unique thiol-based structure, which can participate in diverse chemical transformations, including oxidation-reduction reactions and nucleophilic substitutions.

Recent advancements in medicinal chemistry have highlighted the importance of sulfur-containing compounds in drug design. The 2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol structure exemplifies how such compounds can be engineered to exhibit specific biological activities. For instance, sulfanyl groups are known to enhance binding affinity to biological targets, making them valuable in the development of enzyme inhibitors and receptor modulators.

In the realm of pharmaceutical research, this compound has shown promise in preliminary studies as a potential intermediate for synthesizing more complex molecules. Its dual functionality—combining both hydroxyl and sulfanyl groups—allows for versatile modifications, enabling chemists to tailor its properties for targeted therapeutic applications. Such flexibility is particularly crucial in the design of novel drug candidates where precise molecular tuning can significantly impact efficacy and selectivity.

The synthesis of 2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol involves intricate steps that require careful optimization to ensure high yield and purity. Current methodologies leverage modern catalytic systems and green chemistry principles to minimize environmental impact while maximizing efficiency. The use of transition metal catalysts, for example, has been instrumental in facilitating key transformations such as cross-coupling reactions that are essential for constructing the desired molecular framework.

From a biochemical perspective, the compound's structural features suggest potential interactions with biological macromolecules. The sulfanyl groups can engage in hydrogen bonding or form disulfide bridges, which are critical for stabilizing protein structures and modulating enzyme activity. This makes it an attractive scaffold for developing bioactive molecules that can interfere with disease pathways at a molecular level.

Moreover, the hydroxyl group in 2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol provides an additional site for functionalization, allowing for further derivatization to achieve specific pharmacological effects. This adaptability is particularly valuable in drug discovery pipelines where lead optimization often requires introducing or modifying functional groups to enhance drug-like properties such as solubility, metabolic stability, and pharmacokinetic profiles.

Recent studies have begun to explore the compound's role in material science applications beyond pharmaceuticals. The unique chemical properties of sulfanyl-containing compounds make them suitable for developing advanced materials with tailored functionalities. For instance, they can be incorporated into polymers or coatings to enhance durability or biocompatibility, opening up possibilities in fields like biomedical engineering and nanotechnology.

In conclusion, the compound identified by CAS No. 5400-84-0 and named 2-({5-(2-hydroxyethyl)sulfanylpentyl}sulfanyl)ethan-1-ol represents a fascinating subject of study with broad implications in chemistry and medicine. Its complex structure offers numerous opportunities for innovation, from designing novel therapeutic agents to creating advanced materials. As research continues to uncover new applications for sulfur-based compounds, this molecule stands out as a promising candidate worthy of further investigation and development.